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Compound of Interest

1-(Benzyloxy)-3-
Compound Name:
(bromomethyl)benzene

Cat. No.: B158075

Technical Guide: 1-(Benzyloxy)-3-
(bromomethyl)benzene

CAS Number: 1700-31-8
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-(benzyloxy)-3-
(bromomethyl)benzene, a versatile bifunctional organic compound. It serves as a valuable
intermediate in organic synthesis, particularly in the fields of medicinal chemistry and materials
science. This document outlines its chemical properties, potential synthetic routes with detailed
experimental protocols, and its applications in research and development.

Chemical and Physical Properties

1-(Benzyloxy)-3-(bromomethyl)benzene, also known as 3-benzyloxybenzyl bromide, is an
aromatic compound containing both a benzyl ether and a benzylic bromide functional group.[1]
The presence of the reactive bromomethyl group makes it an effective alkylating agent, while
the benzyloxy group can act as a protecting group for a phenolic hydroxyl.[1]
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Property Value Source
CAS Number 1700-31-8 [11[2][3]
Molecular Formula C14H13BrO [1][2]
Molecular Weight 277.16 g/mol [1112][3]
White to off-white crystalline
Appearance [1][2]
powder
Melting Point 51-55°C [2][3]
Boiling Point 365.6 £ 22.0 °C (Predicted)
Density 1.361 + 0.06 g/cm3 (Predicted)
Soluble in organic solvents
B such as dichloromethane and
Solubility ) ]
ethanol; sparingly soluble in
water.[1]
BrCC1=CC(OCC2=CC=CC=C
SMILES
2)=CC=C1
INChIl=1S/C14H13BrO/c15-10-
InChl 13-7-4-8-14(9-13)16-11-12-5-  [1]

2-1-3-6-12/h1-9H,10-11H2

Synthetic Routes and Experimental Protocols

There are two primary synthetic strategies for the preparation of 1-(benzyloxy)-3-
(bromomethyl)benzene: the bromination of the corresponding benzyl alcohol and the radical
bromination of the corresponding toluene derivative.

Synthesis from 3-(Benzyloxy)benzyl alcohol

This method involves the conversion of the benzylic alcohol to the corresponding bromide
using a brominating agent such as phosphorus tribromide (PBrs).

Reaction Scheme:
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Synthesis from 3-(Benzyloxy)benzyl alcohol

Anhydrous CH2Clz

PBrs

3-(Benzyloxy)benzyl alcohol

:

1-(Benzyloxy)-3-(bromomethyl)benzene

Benzylic Radical Bromination

CCls or Acetonitrile

NBS, AIBN (cat.)

3-Benzyloxytoluene

:

1-(Benzyloxy)-3-(bromomethyl)benzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromomethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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